molecular formula C7H11ClN2 B6191679 4,5-dimethylpyridin-3-amine hydrochloride CAS No. 2648949-07-7

4,5-dimethylpyridin-3-amine hydrochloride

Cat. No. B6191679
CAS RN: 2648949-07-7
M. Wt: 158.6
InChI Key:
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Description

“4,5-dimethylpyridin-3-amine hydrochloride” is a derivative of pyridine. It is more basic than pyridine due to the resonance stabilization from the NMe2 substituent . It is a highly versatile nucleophilic catalyst for acylation reactions and esterifications . It is also employed in various organic transformations like Baylis-Hillman reaction, Dakin-West reaction, protection of amines, C-acylations, silylations, applications in natural products chemistry, and many others .


Synthesis Analysis

The synthesis of new N,N-dimethylpyridin-4-amine (DMAP) based ionic liquids (ILs) has been reported as new and efficient catalysts for the facile synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry) .


Molecular Structure Analysis

The molecular formula of “this compound” is C7H10N2 .


Chemical Reactions Analysis

Amines, including “this compound”, react rapidly with acid chlorides or acid anhydrides to form amides . These reactions typically take place rapidly at room temperature and provide high reaction yields .

Safety and Hazards

The safety data sheet for a similar compound, 4-(Dimethylamino)pyridine, indicates that it is toxic if swallowed or if inhaled, fatal in contact with skin, causes skin irritation, causes serious eye damage, and is toxic to aquatic life with long-lasting effects .

Future Directions

The use of ionic liquids (ILs) as a green alternative to traditional solvents in organic synthesis has increased in recent years . The use of ILs as catalysts has also increased . This suggests that “4,5-dimethylpyridin-3-amine hydrochloride” and similar compounds could have potential future applications in green chemistry and catalysis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dimethylpyridin-3-amine hydrochloride involves the reaction of 4,5-dimethylpyridin-3-amine with hydrochloric acid.", "Starting Materials": [ "4,5-dimethylpyridin-3-amine", "Hydrochloric acid" ], "Reaction": [ "Add 4,5-dimethylpyridin-3-amine to a round-bottom flask", "Add hydrochloric acid to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum", "Recrystallize the solid from ethanol to obtain 4,5-dimethylpyridin-3-amine hydrochloride" ] }

CAS RN

2648949-07-7

Molecular Formula

C7H11ClN2

Molecular Weight

158.6

Purity

95

Origin of Product

United States

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